Cas no 6342-91-2 (Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate)

Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate structure
6342-91-2 structure
Product Name:Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate
CAS No:6342-91-2
MF:C15H16O2
MW:228.286344528198
CID:1652192
PubChem ID:5355886
Update Time:2025-04-21

Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate
    • NSC46670
    • AC1NS8AJ
    • NSC-46670
    • NSC46670; AC1NS8AJ; NSC-46670;
    • 6342-91-2
    • DTXSID60418041
    • methyl 4-(3,4-dihydro-2H-naphthalen-1-ylidene)but-2-enoate
    • Inchi: 1S/C15H16O2/c1-17-15(16)11-5-9-13-8-4-7-12-6-2-3-10-14(12)13/h2-3,5-6,9-11H,4,7-8H2,1H3/b11-5+,13-9-
    • InChI Key: UFBNJCDXYZSGFR-DKUVWDEASA-N
    • SMILES: O(C)C(/C=C/C=C1\C2C=CC=CC=2CCC\1)=O

Computed Properties

  • Exact Mass: 228.11508
  • Monoisotopic Mass: 228.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.14
  • Boiling Point: 379.3°C at 760 mmHg
  • Flash Point: 238.4°C
  • Refractive Index: 1.613
  • PSA: 26.3
  • LogP: 3.13550
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